1-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-3-(3,4-dimethylphenyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-(2-imidazo[1,2-b]pyrazol-1-ylethyl)urea
• InChI: InChI=1S/C16H19N5O/c1-12-3-4-14(11-13(12)2)19-16(22)17-7-8-20-9-10-21-15(20)5-6-18-21/h3-6,9-11H,7-8H2,1-2H3,(H2,17,19,22)
• InChI Key: GEUXOPZONGUDBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCCN2C=CN3C2=CC=N3)C
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

1-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-3-(3,4-dimethylphenyl)urea is a synthetic compound that has gained significant attention in scientific research. It is a urea derivative that has shown potential in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Antibacterial Activity

Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds : A study focused on synthesizing new heterocyclic compounds with a sulfonamido moiety, aiming for applications as antibacterial agents. These compounds, produced through various reactions, including treatment with urea, showed significant antibacterial activities, suggesting the potential of similar urea derivatives in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Anticancer Agents

Discovery of Novel Ureas as Antiproliferative Agents : Research on (imidazo[1,2-a]pyrazin-6-yl)ureas revealed their cytostatic activity against non-small cell lung cancer cell lines, particularly highlighting the reactivation of mutant p53, a crucial tumor suppressor gene. This indicates the therapeutic potential of imidazo[1,2-b]pyrazol-1-yl urea derivatives in cancer treatment (Bazin et al., 2016).

Catalytic Applications

One-pot Synthesis Catalyzed by Urea : A study demonstrated the use of urea as a catalyst in a one-pot, multicomponent synthesis of highly functionalized pyrano[2,3-c]pyrazole derivatives. The catalytic role of urea in this process underlines its utility in facilitating complex chemical transformations, suggesting similar utility for related urea derivatives (Li, Ruzi, Ablajan, & Ghalipt, 2017).

Spectroscopic and Reactivity Studies

Spectroscopic Analysis and Reactivity of Imidazole Derivatives : This research involved solvent-free synthesis of imidazole derivatives, including spectroscopic characterization and reactivity studies. It highlights the complex reactivity and potential applications of these compounds in various fields, such as materials science and molecular docking, indicating a broad research interest in imidazole and pyrazole urea derivatives (Thomas et al., 2018).